2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine

• Molecular Formula: C16H14F3N3O3
• Molecular Weight: 353.3 g/mol
• IUPAC Name: 2,3,5-trifluoro-4-(4-nitrophenoxy)-6-piperidin-1-ylpyridine
• InChI: InChI=1S/C16H14F3N3O3/c17-12-14(25-11-6-4-10(5-7-11)22(23)24)13(18)16(20-15(12)19)21-8-2-1-3-9-21/h4-7H,1-3,8-9H2
• InChI Key: HZLFUCXTDDDABQ-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=NC(=C(C(=C2F)OC3=CC=C(C=C3)[N+](=O)[O-])F)F

Description

2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine, also known as TPNPP, is a synthetic compound that belongs to the class of pyridine derivatives. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine is not fully understood. However, it has been reported to interact with various proteins and enzymes in the body, including ion channels and receptors. 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and phosphodiesterase-4, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has been shown to have anxiolytic and anti-depressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine is also stable under normal laboratory conditions and can be stored for long periods without degradation. However, 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine. One potential direction is the development of new drugs based on the structure of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine. 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine can also be used as a tool for the study of cellular signaling pathways and the identification of new drug targets. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine in vivo, which could provide valuable information for the development of new drugs. Finally, the study of the potential side effects and toxicity of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine is also an important area for future research.
Conclusion:
In conclusion, 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine is a synthetic compound that has been widely used in scientific research due to its unique properties and potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine have been discussed in this paper. Further research is needed to fully understand the potential applications and limitations of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine in various fields.

Synthesis Methods

The synthesis of 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine involves the reaction between 2,3,5-trifluoropyridine and 4-nitrophenoxy-1-piperidine in the presence of a catalyst. The reaction is carried out under controlled conditions, and the product is purified by recrystallization. The purity of the final product is determined by various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has been extensively used in scientific research due to its potential applications in various fields. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. 2,3,5-Trifluoro-4-{4-nitrophenoxy}-6-(1-piperidinyl)pyridine has also been used as a ligand for the development of new drugs and as a tool for the study of cellular signaling pathways.